3-Bromo-2-chloro-6-fluorophenylboronic acid

• IUPAC Name: (3-bromo-2-chloro-6-fluorophenyl)boronic acid
• InChI: InChI=1S/C6H4BBrClFO2/c8-3-1-2-4(10)5(6(3)9)7(11)12/h1-2,11-12H
• InChI Key: VIFZAVAVSAFOMF-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=CC(=C1Cl)Br)F)(O)O
• Molecular Formula: C6H4BBrClFO2
• Molecular Weight: 253.26 g/mol
• CAS No.: 1451393-16-0

Description

3-Bromo-2-chloro-6-fluorophenylboronic acid is a boronic acid compound with the molecular formula C6H4BBrClFO2. It has a molecular weight of 253.26. The compound is solid in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H4BBrClFO2/c8-3-1-2-4(9)5(6(3)10)7(11)12/h1-2,11-12H. This code provides a specific textual representation of the molecule’s structure.

Physical and Chemical Properties Analysis

The compound is solid in its physical form. The storage temperature for this compound is between 2-8°C.

Scientific Research Applications

Synthesis and Transformation

3-Bromo-2-chloro-6-fluorophenylboronic acid is involved in various synthetic and transformation processes:

• Halodeboronation Studies : The compound is used in the study of halodeboronation, a reaction that involves the transformation of aryl boronic acids to aryl halides, such as bromides and chlorides. For instance, a study demonstrated the generality of this transformation through the halodeboronation of a series of aryl boronic acids to form aryl bromides and chlorides in good to excellent yields (Szumigala et al., 2004).

• Derivative Synthesis : The compound serves as a precursor for the synthesis of various derivatives. For example, 4-(2-Bromoacetyl)-3-fluorophenylboronic acid was synthesized from 4-bromo-2-fluorobenzonitrile by a series of reactions, demonstrating its utility in complex synthetic pathways (Liu Zao, 2005).

Pharmaceutical and Medicinal Research

This compound is also used in the development of pharmaceuticals:

• Derivative Synthesis for Pharmacological Studies : The compound is used to synthesize various derivatives for pharmacological studies. For instance, various derivatives based on 5-aryl-2-bromo-3-hexylthiophene were synthesized via a palladium-catalyzed Suzuki cross-coupling reaction, and these derivatives exhibited potentially good properties in haemolytic, biofilm inhibition, and anti-thrombolytic activities (Ikram et al., 2015).

Crystallography and Material Studies

The compound plays a role in crystallography and the study of materials:

• Structural Studies in Crystallography : The compound is used in crystallography to understand the packing and interaction in crystal structures. For instance, the crystal structures of 4-chloro- and 4-bromophenylboronic acids were studied to understand the role of interactions like O−H···O and C−H···X in crystal packing (Shimpi et al., 2007).

Safety and Hazards

The compound has been classified with the signal word 'Warning’. Hazard statements associated with the compound include H315, H319, and H335. Precautionary statements include P261, P305, P351, and P338.